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Compound of Interest

Compound Name: PD 102807

Cat. No.: B1662294

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
PD 102807 solutions in Dimethyl Sulfoxide (DMSQO). PD 102807 is a potent and selective
antagonist of the M4 muscarinic acetylcholine receptor, making it a valuable tool in
neuroscience and drug discovery research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PD 102807 is presented below. This
information is crucial for accurate preparation of stock solutions and for understanding the
compound's behavior in experimental settings.

Property Value Reference
Molecular Weight 392.45 g/mol [1]

Formula C23H24N204 [1]

Purity >98% [1]
Solubility in DMSO Soluble to 100 mM [1][2]

CAS Number 23062-91-1 [1]

Storage of Powder Room Temperature [2]
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Preparation of PD 102807 Stock Solution in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of PD 102807 in

DMSO. Adherence to these guidelines is critical to ensure the accuracy and reproducibility of

experimental results.

Materials:

PD 102807 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

(Optional) Sonicator water bath

Protocol:

Pre-weighing Preparation: Before opening, bring the vial of PD 102807 powder to room
temperature to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of PD 102807 powder in a sterile
microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve
the desired stock concentration (e.g., for a 10 mM stock solution, add 25.48 pL of DMSO per
1 mg of PD 102807).

Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved patrticles.
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o If particulates remain, sonicate the solution in a water bath for 5-10 minutes. Gentle
warming to 37°C can also aid dissolution, but avoid excessive heat.

 Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock
solution through a 0.22 pm syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for up to one month.[2] For longer-term storage, -80°C is
recommended.

Note on Dilution: When preparing working solutions, dilute the DMSO stock solution in the
appropriate aqueous buffer or cell culture medium. It is recommended to keep the final
concentration of DMSO in the working solution below 0.5% to minimize solvent-induced cellular
toxicity.

Experimental Workflow for In Vitro Assays

The following diagram illustrates a typical workflow for utilizing a PD 102807 DMSO stock
solution in a cell-based in vitro assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1662294?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9651195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9651195/
https://pubmed.ncbi.nlm.nih.gov/10576595/
https://pubmed.ncbi.nlm.nih.gov/10576595/
https://www.benchchem.com/product/b1662294#pd-102807-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b1662294#pd-102807-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b1662294#pd-102807-solubility-and-preparation-in-dmso
https://www.benchchem.com/product/b1662294#pd-102807-solubility-and-preparation-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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